1,1,2,2-Tetrabromoethane

• CAS No.: 79-27-6
• Product Name: 1,1,2,2-Tetrabromoethane
• Molecular Formula: C2H2Br4; Br2CHCHBr2; C2H2Br4
• Molecular Weight: 345.65 g/mol
• IUPAC Name: 1,1,2,2-tetrabromoethane
• Standard InChI: InChI=1S/C2H2Br4/c3-1(4)2(5)6/h1-2H
• Standard InChIKey: QXSZNDIIPUOQMB-UHFFFAOYSA-N
• SMILES: C(C(Br)Br)(Br)Br
• Canonical SMILES: C(C(Br)Br)(Br)Br
• Boiling Point: 471 °F at 760 mm Hg (NTP, 1992); 243.5 °C; 243.5 °C; 151 °C @ 54 mm Hg; 474°F (Decomposes)
• Colorform: Yellowish, heavy liquid /SRP: technical grade/; Colorless to yellow liquid; Pale-yellow liquid [Note: A solid below 32 degrees F].
• Density: 2.9656 at 68 °F (NTP, 1992); 2.9656 @ 20 °C/4 °C; Relative density (water = 1): 2.96; 2.97
• Flash Point: 635 °F (NFPA, 2010); -18 °C (closed cup)
• Melting Point: 30 °F (NTP, 1992); 0.0 °C; 0 °C; 32°F
• Physical Description: Acetylene tetrabromide appears as a yellowish liquid with a pungent odor, much like camphor. Irritates skin. Ingestion or inhalation may produce irritation or a narcotic effect. Chronic exposure may damage liver. Noncombustible, but decomposes at 374°F, releasing flammable and toxic fumes. Much denser than water. Used as a solvent for fats, oils and waxes.; YELLOW HEAVY LIQUID WITH PUNGENT ODOUR.; Pale-yellow liquid with a pungent odor similar to camphor or iodoform.; Pale-yellow liquid with a pungent odor similar to camphor or iodoform. [Note: A solid below 32°F.]
• Description: Acetylene tetrabromide appears as a yellowish liquid with a pungent odor, much like camphor. Irritates skin. Ingestion or inhalation may produce irritation or a narcotic effect. Chronic exposure may damage liver. Noncombustible, but decomposes at 374°F, releasing flammable and toxic fumes. Much denser than water. Used as a solvent for fats, oils and waxes.
• Shelf Life: Heat /contributes to instability/.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.00 M; 0.065 g/100 ml water @ 30 °C; Soluble in acetone; Miscible in ethanol, ethyl ether, chloroform, aniline, acetic acid; soluble in benzene; slightly soluble in carbon tetrachloride.; 0.28 g/100 g water @ 80 °C; In water, 678 mg/l @ 25 °C; Solubility in water: none; 0.07%
• Synonyms: Acetylene tetrabromide, TBE
• Vapor Density: 11.9 (NTP, 1992) (Relative to Air); 11.9 (Air = 1); Relative vapor density (air = 1): 11.9
• Vapor Pressure: 0.1 mm Hg at 68 °F ; 1 mm Hg at 149° F (NTP, 1992); 0.02 mmHg; 2.0X10-2 mm Hg @ 25 °C; Vapor pressure, Pa at 24 °C: 5.32
• PubChem Compound: 6588
• Last Modified: Nov 11 2021